• Delpazolid
    • Cat. No.:
    • B607052
    • CAS No.:
    • 1219707-39-7
    • Molecular Formula:
    • C14H17FN4O3
    • Molecular Weight:
    • 308.31 g/mol
    Description
    Delpazolid (LCB01-0371) is under investigation in clinical trial NCT01554995 (A Clinical Study, Randomized, Double-blind, Placebo-controlled, Single Dose Study).
    DELPAZOLID is a small molecule drug with a max...
  • Dup-105
    • Cat. No.:
    • B1663299
    • CAS No.:
    • 96800-41-8
    • Molecular Formula:
    • C13H16N2O4S
    • Molecular Weight:
    • 296.34 g/mol
    Description
    DuP 105 is an orally active oxazolidinone, a new class of synthetic antimicrobial agent with activity against gram-positive bacteria.
  • Tedizolid
    • Cat. No.:
    • B1663884
    • CAS No.:
    • 856866-72-3
    • Molecular Formula:
    • C17H15FN6O3
    • Molecular Weight:
    • 370.3 g/mol
    Description
    Tedizolid is a member of the class of pyridines that is pyridine which is substituted by a 2-methyl-2H-tetrazol-5-yl group at position 2 and by a 2-fluoro-4-[(5R)-5-(hydroxymethyl)-2-oxo-1,3-oxazolidin-3-yl]phen...
  • Eperezolid
    • Cat. No.:
    • B1671371
    • CAS No.:
    • 165800-04-4
    • Molecular Formula:
    • C18H23FN4O5
    • Molecular Weight:
    • 394.4 g/mol
    Description
    structure given in first source
  • Contezolid
    • Cat. No.:
    • B1676844
    • CAS No.:
    • 1112968-42-9
    • Molecular Formula:
    • C18H15F3N4O4
    • Molecular Weight:
    • 408.3 g/mol
    Description
    MRX-I has been used in trials studying the treatment of Bacterial Infections.
    CONTEZOLID is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
    has antibac...
  • Posizolid
    • Cat. No.:
    • B1679054
    • CAS No.:
    • 252260-02-9
    • Molecular Formula:
    • C21H21F2N3O7
    • Molecular Weight:
    • 465.4 g/mol
    Description
    Posizolid (AZD2563) is an oxazolidinone antibiotic. In July 2002, after completion of phase I trials in December 2001, AstraZeneca announced that they were no longer pursuing the development of Posizolid, presu...
  • S 6123
    • Cat. No.:
    • B1680450
    • CAS No.:
    • 87508-45-0
    • Molecular Formula:
    • C10H12N2O5S
    • Molecular Weight:
    • 272.28 g/mol
    Description
    structure given in first source
  • Radezolid
    • Cat. No.:
    • B1680497
    • CAS No.:
    • 869884-78-6
    • Molecular Formula:
    • C22H23FN6O3
    • Molecular Weight:
    • 438.5 g/mol
    Description
    Radezolid has been used in trials studying the treatment of Abscess, Bacterial Skin Diseases, Streptococcal Infections, Infectious Skin Diseases, and Staphylococcal Skin Infections, among others.
    RADEZOLID is...
  • Sutezolid
    • Cat. No.:
    • B1681842
    • CAS No.:
    • 168828-58-8
    • Molecular Formula:
    • C16H20FN3O3S
    • Molecular Weight:
    • 353.4 g/mol
    Description
    Sutezolid has been used in trials studying the treatment of Tuberculosis.
    SUTEZOLID is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indica...
  • Tbi-223
    • Cat. No.:
    • B3182091
    • CAS No.:
    • 2071265-08-0
    • Molecular Formula:
    • C17H20FN3O5
    • Molecular Weight:
    • 365.4 g/mol
    Description
    TBI-223 is under investigation in clinical trial NCT06192160 (Trial of Novel Regimens for the Treatment of Pulmonary Tuberculosis).
© Copyright 2025 BenchChem. All Rights Reserved.